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Compound of Interest

Compound Name: 2,3-Difluorophenol

Cat. No.: B1222669

An In-depth Technical Guide to 2,3-Difluorophenol

This technical guide provides comprehensive information on 2,3-Difluorophenol, tailored for
researchers, scientists, and professionals in drug development. It covers its chemical identity,
safety data, physical and chemical properties, and a detailed experimental protocol for its
synthesis.

Chemical Identification

Identifier Value

Chemical Name 2,3-Difluorophenol

CAS Number 6418-38-8[1][2]

Molecular Formula CeHaF20[3][4]

Molecular Weight 130.09 g/mol [3][4]

Synonyms Phenol, 2,3-difluoro-[4]

InChl Key RPEPGIOVXBBUMJ-UHFFFAOYSA-N[4]

Safety and Hazard Information

2,3-Difluorophenol is classified as a hazardous chemical and requires careful handling.[1] The
following tables summarize its GHS classification and associated precautionary statements.

GHS Hazard Classification
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Hazard Class

Category

Flammable Liquids

Category 3[2]

Flammable Solids

Category 1 & 2[1][4]

Acute Toxicity, Oral

Category 4[2][4]

Acute Toxicity, Dermal

Category 4[4]

Skin Corrosion/Irritation

Category 1C & 2[1][4]

Serious Eye Damage/Irritation

Category 1 & 2A[1][2]

Acute Toxicity, Inhalation

Category 4

Specific Target Organ Toxicity (Single Exposure)

Category 3 (Respiratory irritation)[2]

Note: Classifications may vary slightly between suppliers.

GHS Hazard and Precautionary Statements
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Type Code Statement
Flammable liquid and vapor.[2]
Hazard H226
[4]
H228 Flammable solid.[4][5]
H302 Harmful if swallowed.[2][4]
H312 Harmful in contact with skin.[4]
Causes severe skin burns and
H314
eye damage.[4][5]
H315 Causes skin irritation.[2][4]
Causes serious eye irritation.
H319
[2]
H332 Harmful if inhaled.[5]
May cause respirator
H335 ) .y. P y
irritation.[2]
Keep away from heat, hot
] surfaces, sparks, open flames
Precautionary P210 o
and other ignition sources. No
smoking.[5][6]
Do not breathe
P260 dust/fume/gas/mist/vapours/sp
ray.[6]
Wear protective
P280 gloves/protective clothing/eye
protection/face protection.[5][6]
IF SWALLOWED: Call a
POISON CENTER or
P301+P312 L
doctor/physician if you feel
unwell.[2][6]
P305+P351+P338 IF IN EYES: Rinse cautiously

with water for several minutes.
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Remove contact lenses, if
present and easy to do.

Continue rinsing.[2][5]

Store in a well-ventilated
P403+P233 place. Keep container tightly
closed.[5][7]

Hazard Pictograms:

GHSO02 (Flame), GHSO05 (Corrosion), GHSO07 (Exclamation Mark)

Physical and Chemical Properties

Property Value

Appearance White or colorless to almost white or almost
colorless powder to lump.[3]

Melting Point 37 - 42 °C[3][8]

Boiling Point 54 °C @ 25 mmHg][3][8]

Flash Point 57 °C (134.6 °F) - closed cup[2][8]

pKa 7.71 £ 0.10 (Predicted)[8]

Storage Temperature 2-8°C, under inert atmosphere[8]

Experimental Protocols
Synthesis of 2,3-Difluorophenol from 2,3-
Difluorophenylboronic Acid

This protocol details a method for the synthesis of 2,3-Difluorophenol.[8]
Materials:
» 2,3-Difluorophenylboronic acid (1.00 eq.)

¢ Dichloromethane (DCM)
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e Hydrogen peroxide (30%)

e 500 mL round-bottomed flask
e Stirring apparatus
Methodology:

e In a 500 mL round-bottomed flask, dissolve 2,3-difluorophenylboronic acid (30 g, 189.98
mmol) in dichloromethane (250 mL).[8]

e Under continuous stirring, slowly add hydrogen peroxide (30 mL) dropwise to the solution.[8]
e Maintain the reaction mixture at 25°C and continue stirring for 2 hours.[8]

o Upon completion, the reaction can be worked up using standard extraction and purification
techniques to isolate the 2,3-Difluorophenol product.

Application in the Synthesis of an Organophosphate-
Sensitive Polymer

2,3-Difluorophenol serves as a key intermediate in the synthesis of poly{methyl[3-(2-hydroxy-
3,4-difluoro)phenyl]propyl siloxane} (PMDFPS), a material sensitive to toxic organophosphates.
The synthesis involves the reaction of 2,3-Difluorophenol with other reagents to create the
functionalized siloxane polymer.

Visualized Workflows

The following diagrams illustrate key processes related to 2,3-Difluorophenol.
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Handling 2,3-Difluorophenol

Before Use After Use

Preparation & Hipﬁng Storage

Wear Appropriate PPE

(Gloves, Goggles, Lab Coat) Store Locked Up in a Cool, Dry Place

Y

Work in a Well-Ventilated Area

(Fume Hood) Keep Container Tightly Closed

Y
Remove Ignition Sources Segregate from Strong Oxidizers
(Heat, Sparks, Flames) and Strong Bases
Exposure Response
Skin Contact: Eye Contact: Ingestion:
Rinse with Water/Shower Rinse Cautiously with Water . ) .
Remove Contaminated Clothing Remove Contact Lenses Rinse Mouth, Do NOT Induce Vomiting

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Emergency Response for 2,3-Difluorophenol.
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Caption: Synthesis pathway for 2,3-Difluorophenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1222669#2-3-difluorophenol-cas-number-and-safety-
data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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